Cas no 2248295-28-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dimethyl-6-oxopiperidine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dimethyl-6-oxopiperidine-3-carboxylate
• CAS No: 2248295-28-3
• MF: C₁₆H₁₆N₂O₅
• MW: 316.308644294739
• CID: 5979419
• PubChem ID: 165732848
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dimethyl-6-oxopiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248295-28-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dimethyl-6-oxopiperidine-3-carboxylate
• EN300-6525101

• Inchi： 1S/C16H16N2O5/c1-16(2)7-12(19)17-8-11(16)15(22)23-18-13(20)9-5-3-4-6-10(9)14(18)21/h3-6,11H,7-8H2,1-2H3,(H,17,19)
• InChI Key： JVEABBPKVCJIDU-UHFFFAOYSA-N
• SMILES： O(C(C1CNC(CC1(C)C)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 316.10592162g/mol
• Monoisotopic Mass: 316.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dimethyl-6-oxopiperidine-3-carboxylate

Research Briefing on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dimethyl-6-oxopiperidine-3-carboxylate (CAS: 2248295-28-3)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dimethyl-6-oxopiperidine-3-carboxylate (CAS: 2248295-28-3), a promising candidate in the field of chemical biology and pharmaceutical research. The compound has garnered significant attention due to its unique structural features and potential therapeutic applications. Recent studies have explored its synthesis, mechanism of action, and biological activity, positioning it as a key molecule for further investigation in drug discovery and development.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dimethyl-6-oxopiperidine-3-carboxylate involves a multi-step process that has been optimized for high yield and purity. Recent publications highlight the use of novel catalytic methods and green chemistry principles to enhance the efficiency of its production. The compound's structural complexity, featuring both isoindole and piperidine moieties, contributes to its diverse reactivity and potential as a scaffold for further derivatization.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, research has shown its potential as a modulator of protein-protein interactions, which are often challenging to target with small molecules. These findings suggest its applicability in treating diseases such as cancer and autoimmune disorders, where dysregulation of these pathways is prevalent.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dimethyl-6-oxopiperidine-3-carboxylate are underway. Early-stage in vitro and in vivo studies have provided insights into its bioavailability, metabolic stability, and toxicity profile. These studies are critical for determining its suitability as a lead compound for clinical development. Additionally, computational modeling and structure-activity relationship (SAR) studies are being employed to optimize its efficacy and reduce potential off-target effects.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dimethyl-6-oxopiperidine-3-carboxylate represents a promising avenue for therapeutic intervention. Its unique chemical structure and demonstrated biological activity make it a valuable candidate for further research. Continued exploration of its mechanisms and optimization of its properties will be essential for advancing its potential from the bench to the bedside. This briefing underscores the importance of interdisciplinary collaboration in unlocking the full potential of this compound in the chemical biology and pharmaceutical fields.